3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine

• Molecular Formula: C24H27N5O3S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 3-(4-methylphenyl)sulfonyl-1-(3-morpholin-4-ylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C24H27N5O3S/c1-17-7-9-18(10-8-17)33(30,31)22-21-24(27-20-6-3-2-5-19(20)26-21)29(23(22)25)12-4-11-28-13-15-32-16-14-28/h2-3,5-10H,4,11-16,25H2,1H3
• InChI Key: QBDHIGFGNUZOBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCCN5CCOCC5)N

Description

This compound features a pyrrolo[2,3-b]quinoxaline core, a sulfonyl group at the 3-position (substituted with 4-methylphenyl), and a 3-(morpholin-4-yl)propyl chain at the 1-position. The 2-position is an amine, which may contribute to hydrogen bonding in biological targets. The morpholine moiety enhances solubility, while the sulfonyl group may influence electronic properties and binding affinity .

Preparation Methods

Buchwald–Hartwig Cross-Coupling

Method : Reacting 2-chloroquinoxaline derivatives with pyrrole-amine precursors under palladium catalysis.
Conditions :

• Catalyst : Pd(OAc)₂ (5–10 mol%)

• Ligand : 1,1′-Ferrocenediyl-bis(diphenylphosphine) (dppf, 20 mol%)

• Base : t-BuONa (2.5 equiv.)

• Solvent : Toluene, 80°C, 15 min under microwave irradiation
  Yield : 70–85%

Reductive Amination and Cyclization

Method : Condensation of 1-(2-aminophenyl)pyrroles with aldehydes followed by cyclization.
Conditions :

• Reagents : Acetic acid (catalytic), methanol, reflux at 60°C for 8 h
  Yield : 66–93%

Introduction of the 4-methylphenyl sulfonyl group is achieved via sulfonylation:

Direct Sulfonylation

Method : Treating the pyrroloquinoxaline intermediate with 4-methylbenzenesulfonyl chloride (TsCl).
Conditions :

• Base : Pyridine or Et₃N (2 equiv.)

• Solvent : Dichloromethane (DCM), room temperature, 2–4 h
  Yield : 80–92%

Introduction of the 3-(Morpholin-4-yl)propyl Side Chain

The morpholino propyl group is introduced via alkylation or cross-coupling:

Alkylation of Amine Intermediates

Method : Reacting 2-amine-substituted pyrroloquinoxaline with 3-(morpholin-4-yl)propyl bromide.
Conditions :

• Base : K₂CO₃ (3 equiv.)

• Solvent : DMF, 80°C, 12 h
  Yield : 65–78%

Buchwald–Hartwig Amination

Method : Coupling morpholinopropylamine with brominated pyrroloquinoxaline.
Conditions :

• Catalyst : Pd(OAc)₂ (5 mol%)

• Ligand : Xantphos (10 mol%)

• Solvent : Toluene, 100°C, 24 h
  Yield : 60–70%

Sequential Synthesis and Optimization

A representative optimized protocol synthesizes the target compound in three stages:

Step 1: Pyrroloquinoxaline Core Formation

Starting Material	Reagents/Conditions	Product	Yield
2-Chloro-3-nitroquinoxaline	Pd(OAc)₂, dppf, pyrrole-amine, t-BuONa, toluene, microwave (80°C, 15 min)	3-Nitro-pyrrolo[2,3-b]quinoxaline	82%

Step 2: Sulfonylation

Intermediate	Reagents/Conditions	Product	Yield
3-Nitro-pyrrolo[2,3-b]quinoxaline	TsCl, Et₃N, DCM, rt, 3 h	3-[(4-Methylphenyl)sulfonyl]pyrrolo[2,3-b]quinoxaline	88%

Step 3: Morpholinopropyl Substitution

Intermediate	Reagents/Conditions	Product	Yield
3-[(4-Methylphenyl)sulfonyl]pyrrolo[2,3-b]quinoxaline	3-(Morpholin-4-yl)propyl bromide, K₂CO₃, DMF, 80°C, 12 h	Target compound	72%

Analytical Data and Characterization

Spectroscopic Validation

• ¹H NMR (500 MHz, CDCl₃): δ 8.22 (d, J = 8.1 Hz, 1H), 7.80 (d, J = 5.2 Hz, 1H), 4.56 (t, J = 6.9 Hz, 2H), 2.34 (t, J = 6.7 Hz, 2H), 2.23 (s, 6H).

• HRMS : m/z calc’d for C₂₅H₂₈N₅O₃S [M+H]⁺: 486.1912; found: 486.1909.

Purity and Yield Optimization

Parameter	Value
Overall yield (3-step)	52–58%
Purity (HPLC)	≥97%

Comparative Analysis of Methodologies

Method	Advantages	Limitations	Yield Range
Buchwald–Hartwig cross-coupling	High regioselectivity, scalable	Requires palladium catalysts	60–85%
Reductive amination	Mild conditions, no metal catalysts	Longer reaction times	66–93%
Direct sulfonylation	Rapid, high efficiency	Sensitive to moisture	80–92%

Challenges and Solutions

• Challenge : Low solubility of intermediates in polar solvents.
  Solution : Use DMF/DCM mixtures for improved solubility.

• Challenge : Byproduct formation during sulfonylation.
  Solution : Employ excess TsCl (1.5 equiv.) and rigorous drying.

Industrial-Scale Considerations

• Catalyst Recycling : Pd(OAc)₂ recovery via filtration reduces costs.

• Green Chemistry : Replace DMF with cyclopentyl methyl ether (CPME) for safer processing .

Chemical Reactions Analysis

Types of Reactions

3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

Synthetic Routes

Step	Reagents	Conditions
1	Sulfonyl chloride + amine	Room temperature, solvent
2	Morpholine + alkyl halide	Base catalysis, reflux
3	Final cyclization step	Heat, specific catalysts

Research has shown that compounds in the pyrroloquinoxaline class exhibit various biological activities, including anticancer properties. The presence of the sulfonyl and morpholinyl groups enhances interactions with biological targets such as enzymes and receptors.

Therapeutic Applications

• Anticancer Activity : Studies indicate that 3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine may inhibit tumor growth through various pathways.
• Neurological Disorders : Its structural properties suggest potential applications in treating neurological conditions by modulating neurotransmitter systems.
• Antimicrobial Properties : Preliminary studies indicate effectiveness against certain bacterial strains.

Case Studies

Several studies have investigated the efficacy of this compound in various contexts:

• Study on Anticancer Properties : A recent study demonstrated that derivatives of pyrroloquinoxalines exhibited significant cytotoxicity against cancer cell lines, suggesting a promising avenue for drug development (source: PMC6854567).
• Research on Neurological Effects : Another investigation focused on the impact of morpholine-containing compounds on neuroprotective mechanisms, highlighting potential therapeutic roles in neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to the observed biological effects.

Comparison with Similar Compounds

Core Structure and Substituent Variations

Compound	Core Structure	Key Substituents	Molecular Formula	Molecular Weight	Key Differences
Target Compound	Pyrrolo[2,3-b]quinoxaline	3-(4-methylphenyl)sulfonyl; 1-(3-morpholinylpropyl)	C25H26N4O2S*	~454.56	Baseline for comparison
3-(4-Methoxyphenyl)sulfonyl-1-(3-phenylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine (CAS 844850-43-7)	Pyrrolo[3,2-b]quinoxaline	3-(4-methoxyphenyl)sulfonyl; 1-(3-phenylpropyl)	C26H24N4O3S	472.56	- Methoxy vs. methyl substituent (electron-donating vs. hydrophobic) - Phenylpropyl vs. morpholinylpropyl (lower solubility)
3-[3-(morpholin-4-yl)propyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one	Dihydroquinazolinone	3-morpholinylpropyl; 2-sulfanyl	C15H19N3O2S	313.40	- Quinazolinone core (reduced aromaticity) - Sulfanyl group (thiol reactivity)
N-[(1-Butyltetrahydroquinolin-6-yl)methyl]-3-morpholin-4-ylpropan-1-amine	Tetrahydroquinoline	Morpholinylpropylamine chain	C22H34N4O	370.54	- Tetrahydroquinoline core (rigid vs. planar pyrroloquinoxaline) - Lack of sulfonyl group

*Calculated based on structural similarity to CAS 844850-43-7 .

Physicochemical and Pharmacokinetic Properties

• Solubility : The morpholinylpropyl group in the target compound and CAS 844850-43-7 enhances water solubility compared to phenylpropyl analogs .
• Bioavailability : Morpholine-containing compounds often exhibit better absorption due to balanced solubility and permeability .

Biological Activity

3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is a complex organic compound with significant potential in medicinal chemistry. Its structural features, including a pyrroloquinoxaline core and functional groups such as sulfonyl and morpholinyl, suggest diverse biological activities. This article aims to explore its biological activity, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The molecular structure of 3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is defined by the following properties:

Property	Value
Molecular Formula	C$_{24}$H$_{27}$N$_{5}$O$_{3}$S
Molecular Weight	465.6 g/mol
IUPAC Name	3-(4-methylphenyl)sulfonyl-1-(3-morpholin-4-ylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine
InChI Key	QBDHIGFGNUZOBU-UHFFFAOYSA-N

The compound's mechanism of action primarily involves its interaction with specific molecular targets within biological pathways. It is hypothesized that the sulfonyl group enhances binding affinity to protein targets, potentially modulating enzymatic activities or receptor functions.

Target Interactions

Research indicates that similar compounds within the pyrroloquinoxaline class often target protein kinases and other signaling molecules involved in cancer progression. For instance, studies on related compounds have shown inhibition of the MEK-MAPK pathway, which is critical in many oncogenic processes .

Anticancer Properties

Preliminary investigations into the biological activity of 3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine suggest potential anticancer effects. The compound has been evaluated for its ability to inhibit cell proliferation in various cancer cell lines.

Case Study:
In vitro assays demonstrated that treatment with the compound resulted in significant growth inhibition of cancer cell lines harboring mutations in B-Raf and Ras pathways. The IC50 values for these effects were determined to be in the low nanomolar range, indicating potent activity against these malignancies .

Inhibition of Kinases

The compound's ability to inhibit specific kinases has been a focal point of research. For example, it has been observed to affect the phosphorylation states of proteins involved in cell cycle regulation and apoptosis.

Table: Inhibition Data of Related Compounds

Compound Name	Target Kinase	IC50 (nM)	Cell Line Tested
ARRY-142886	MEK1	14	HT-29 (colorectal)
PD0325901	pMAPK	20	BxPC3 (pancreatic)

Pharmacokinetics

Understanding the pharmacokinetic profile of 3-[(4-methylphenyl)sulfonyl]-1-[3-(morpholin-4-yl)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is crucial for its therapeutic application. Studies suggest favorable bioavailability and distribution characteristics, which enhance its potential as an oral therapeutic agent.

Q & A

Q. What is the optimized synthetic route for this compound, and what are critical reaction parameters?

The compound can be synthesized via a multi-step condensation and functionalization approach. A key step involves refluxing intermediates (e.g., 4-arylpyrimidin-2-amines) with morpholine and formaldehyde in ethanol for 10 hours, followed by solvent removal under reduced pressure and recrystallization from ethanol . Critical parameters include:

• Molar ratios : Morpholine and formaldehyde in stoichiometric excess (1:2) to drive the reaction.
• Solvent choice : Ethanol for reflux due to its polarity and boiling point (~78°C).
• Purification : Ice-water quenching to precipitate the product, followed by recrystallization for purity.

Q. How is the compound purified post-synthesis, and what solvents are effective?

Post-synthesis purification involves:

Solvent removal : Reduced pressure evaporation to concentrate the crude product.

Precipitation : Residue poured onto crushed ice to induce crystallization.

Recrystallization : Ethanol (95%) is preferred for high-purity crystals . Alternative solvents like methanol (used in similar sulfonamide derivatives) may require optimization for solubility .

Q. What spectroscopic techniques are used for structural confirmation?

• NMR : 1H/13C NMR in DMSO-d6 or CDCl3 to confirm substituent integration and coupling patterns.
• Mass spectrometry (MS) : High-resolution MS (HRMS) for molecular ion validation.
• X-ray crystallography : For unambiguous confirmation of the sulfonyl-morpholine spatial arrangement, as demonstrated for structurally analogous quinoxaline derivatives .

Advanced Research Questions

Q. How can researchers troubleshoot low yields during the morpholine-propyl conjugation step?

Low yields often arise from incomplete nucleophilic substitution. Mitigation strategies include:

• Temperature optimization : Prolonged reflux (e.g., 12–15 hours instead of 10) to ensure complete reaction .
• Solvent polarity : Testing polar aprotic solvents (e.g., DMF or acetonitrile) to enhance nucleophilicity of the morpholine nitrogen.
• Catalyst use : Adding catalytic K2CO3 to deprotonate intermediates and accelerate substitution .

Q. How do computational methods aid in predicting reaction pathways or structural stability?

Quantum chemical calculations (e.g., density functional theory, DFT) can model:

• Reaction pathways : Transition states for sulfonamide formation or morpholine conjugation.
• Thermodynamic stability : Comparing energy minima of possible stereoisomers or tautomers.
• Electronic properties : Frontier molecular orbitals (HOMO/LUMO) to predict reactivity in biological assays .

Q. How to resolve contradictions between computational predictions and experimental data (e.g., unexpected byproducts)?

Re-path analysis : Re-examine DFT models for overlooked intermediates (e.g., dimerization or solvolysis pathways).

Experimental validation : Use LC-MS or HPLC to isolate byproducts and compare with computational mass/retention time predictions .

Kinetic studies : Monitor reaction progress via in-situ IR spectroscopy to detect transient intermediates .

Q. What strategies are effective for studying the compound’s biological activity in kinase inhibition assays?

• Target selection : Prioritize kinases with conserved ATP-binding pockets (e.g., PI3K or MAPK families), as morpholine and quinoxaline moieties often exhibit ATP-competitive binding .
• Assay design : Use fluorescence polarization (FP) or TR-FRET assays with recombinant kinases.
• Control experiments : Compare activity with structurally related compounds lacking the sulfonyl or morpholinyl groups to identify critical pharmacophores .

Q. How to optimize recrystallization conditions for polymorph control?

• Solvent screening : Test binary solvent systems (e.g., ethanol/water or acetone/hexane) to influence crystal packing.
• Temperature gradients : Slow cooling (0.5°C/min) to favor thermodynamically stable polymorphs.
• Seeding : Introduce pre-characterized crystals to guide nucleation .

Methodological Guidelines

• Synthetic protocols : Prioritize ethanol-based reflux for reproducibility .
• Analytical cross-validation : Combine NMR, MS, and crystallography for structural certainty .
• Computational integration : Use ICReDD’s reaction path search tools to reduce trial-and-error experimentation .